Cas no 22339-21-5 (Bicyclo[3.1.1]heptan-3-one,2,6,6-trimethyl-, (1S,2R,5R)-)

• Product Name: Bicyclo[3.1.1]heptan-3-one,2,6,6-trimethyl-, (1S,2R,5R)-
• CAS No: 22339-21-5
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 271086
• PubChem ID: 6427105
• Update Time: 2025-04-19

Bicyclo[3.1.1]heptan-3-one,2,6,6-trimethyl-, (1S,2R,5R)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.1]heptan-3-one,2,6,6-trimethyl-, (1S,2R,5R)-
• (-)-10a-Pinan-3-one
• (-)-Isopinocamphone
• 3-Pinanone,(1S,2R,5R)-(-)- (8CI)
• Bicyclo[3.1.1]heptan-3-one, 2,6,6-trimethyl-, [1S-(1a,2a,5a)]-
• l-Pinocamphone
• BICYCLO(3.1.10HEPTAN-3-ONE, 2,6,6-TRIMETHYL-, (1.ALPHA.,2.ALPHA.,5.ALPHA.)-
• Bicyclo[3.1.1]heptan-3-one, 2,6,6-trimethyl-, (1alpha,2alpha,5alpha)-
• (1alpha,2alpha,5alpha)-2,6,6-trimethylbicyclo[3.1.1]heptan-3-one
• EINECS 208-926-9
• (1S,2R,5R)-2,6,6-trimethylbicyclo[3.1.1]heptan-3-one
• NS00085253
• MQPHVIPKLRXGDJ-PRJMDXOYSA-N
• Q27271103
• 1S,2R,5R-3-Pinanone
• 547-60-4
• SCHEMBL20608608
• UNII-8W3PLY2V8K
• trans-Pinocamphone
• Bicyclo(3.1.1)heptan-3-one, 2,6,6-trimethyl-, (1R,2S,5S)-rel-
• (-)-Pinocamphone
• EINECS 250-226-0
• trans-3-Pinanone
• (1)-(1alpha,2alpha,5alpha)-2,6,6-Trimethylbicyclo(3.1.1)heptan-3-one
• 22339-21-5
• Pinocamphone
• TRANS-(+/-)-3-PINANONE
• (1alpha,2alpha,5alpha)-2,6,6-Trimethylbicyclo(3.1.1)heptan-3-one
• 2.BETA.H-PINAN-3-ONE
• Bicyclo(3.1.1)heptan-3-one, 2,6,6-trimethyl-, (1alpha,2alpha,5alpha)-
• (+/-)-TRANS-PINOCAMPHONE
• R-pinocamphone
• 8W3PLY2V8K
• (-)-10alpha-Pinan-3-one
• 3-PINANONE, (E)-
• DTXSID70881207
• (E)-3-pinanone
• CHEBI:171970
• Isopinocamphone
• 473-62-1
• 18492-59-6
• 15358-88-0

• Inchi： 1S/C10H16O/c1-6-8-4-7(5-9(6)11)10(8,2)3/h6-8H,4-5H2,1-3H3/t6-,7-,8+/m1/s1
• InChI Key： MQPHVIPKLRXGDJ-PRJMDXOYSA-N
• SMILES： O=C1C[C@H]2C[C@@H]([C@H]1C)C2(C)C

Computed Properties

• Exact Mass: 152.120115
• Monoisotopic Mass: 152.120115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.3

Experimental Properties

• Density: 0.963-0.969
• Refractive Index: 1.472-1.478

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids